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Compound of Interest

Compound Name:
4-Bromobenzamidine

hydrochloride

Cat. No.: B1280929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-
Bromobenzamidine hydrochloride, a key building block and intermediate in pharmaceutical

and biochemical research. This document details the prevalent synthesis pathway, a step-by-

step experimental protocol, and relevant quantitative data.

Introduction
4-Bromobenzamidine hydrochloride is a versatile organic compound widely utilized in

medicinal chemistry and drug discovery. Its structure, featuring a benzamidine moiety, makes it

a valuable synthon for the preparation of various biologically active molecules. Benzamidines

are known to interact with a range of enzymes, including serine proteases, making them

important pharmacophores in the design of enzyme inhibitors. The bromo-substituent on the

phenyl ring provides a useful handle for further chemical modifications through cross-coupling

reactions, allowing for the generation of diverse compound libraries for drug screening.

Core Synthesis Pathway: The Pinner Reaction
The most established and widely employed method for the synthesis of 4-Bromobenzamidine
hydrochloride is the Pinner reaction. This two-step process begins with the reaction of 4-

bromobenzonitrile with an alcohol, typically ethanol, in the presence of anhydrous hydrogen

chloride (HCl) to form the corresponding imino ester hydrochloride, also known as a Pinner
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salt. In the second step, this intermediate is treated with ammonia to yield the desired amidine

hydrochloride.[1][2]

The overall reaction is as follows:

Step 1: Formation of the Pinner Salt (Ethyl 4-bromobenzimidate hydrochloride)

4-Bromobenzonitrile reacts with ethanol in the presence of a strong acid catalyst, gaseous

hydrogen chloride, to form the ethyl 4-bromobenzimidate hydrochloride intermediate.[3][4] The

anhydrous conditions are crucial to prevent the hydrolysis of the nitrile and the Pinner salt

intermediate.[1]

Step 2: Ammonolysis of the Pinner Salt

The isolated or in-situ generated Pinner salt is then subjected to ammonolysis. The ammonia

displaces the ethoxy group from the imino ester to form the final product, 4-
Bromobenzamidine hydrochloride.

Below is a diagram illustrating the logical workflow of the Pinner reaction for the synthesis of 4-
Bromobenzamidine hydrochloride.
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Starting Materials

Step 1: Pinner Salt Formation

Step 2: Ammonolysis

Work-up & Purification

4-Bromobenzonitrile

Reaction in Anhydrous Ethanol with HCl gas

Ethanol Anhydrous HCl

Ethyl 4-bromobenzimidate hydrochloride (Intermediate)
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Reaction with Ammonia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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